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Compound of Interest

Compound Name: (2S)-2'-Methoxykurarinone

Cat. No.: B15607727 Get Quote

(2S)-2'-Methoxykurarinone, a natural flavonoid compound, has garnered significant interest

within the scientific community for its diverse pharmacological activities. This technical guide

provides an in-depth overview of its chemical properties, biological activities, and the molecular

mechanisms underlying its effects, with a focus on its potential applications in drug discovery

and development.

Chemical Structure and Properties
(2S)-2'-Methoxykurarinone is a prenylated flavanone distinguished by a methoxy group at the

2'-position of the B-ring. Its chemical identity is well-characterized, and its properties are

summarized in the table below.
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Property Value

IUPAC Name

(2S)-7-hydroxy-2-(4-hydroxy-2-

methoxyphenyl)-5-methoxy-8-[(2R)-5-methyl-2-

prop-1-en-2-ylhex-4-enyl]-2,3-dihydrochromen-

4-one[1][2]

Synonyms
2'-O-Methylkurarinone, 2'-Methoxykurarinone[2]

[3][4]

Molecular Formula C₂₇H₃₂O₆[1][2]

Molecular Weight 452.54 g/mol [1][3]

CAS Number 270249-38-2[2][3][4]

Botanical Source Roots of Sophora flavescens[1][3][4]

Biological Activities and Therapeutic Potential
(2S)-2'-Methoxykurarinone exhibits a range of biological effects, positioning it as a promising

candidate for further investigation in various therapeutic areas.

Anti-inflammatory and Immunomodulatory Effects
The compound has demonstrated notable anti-inflammatory properties. Studies have shown its

ability to modulate key inflammatory pathways, suggesting its potential in the management of

inflammatory conditions.[3][4] Specifically, it has been shown to suppress the expression of

cutaneous T cell-attracting chemokine (CTACK/CCL27) in human keratinocytes, a key factor in

inflammatory skin diseases. This effect is mediated, at least in part, through the induction of

heme oxygenase-1 (HO-1) and the inhibition of the NF-κB signaling pathway.

Antineoplastic Activity
(2S)-2'-Methoxykurarinone has displayed cytotoxic activity against certain cancer cell lines,

including human myeloid leukemia HL-60 cells, indicating its potential as an antineoplastic

agent.[1][3][4]

Inhibition of Osteoclastogenesis
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One of the most well-documented activities of (2S)-2'-Methoxykurarinone is its ability to inhibit

osteoclastogenesis and bone resorption.[3][4] This effect is primarily achieved through the

down-regulation of the Receptor Activator of Nuclear Factor-κB Ligand (RANKL) signaling

pathway.

Other Activities
The compound has also been reported to possess antipyretic and antidiabetic properties.[3][4]

Notably, it exhibits inhibitory activity against α-glucosidase, an enzyme involved in

carbohydrate digestion, with a reported IC50 value of 155 µM.[3]

Signaling Pathway Modulation: Inhibition of RANKL-
Induced Osteoclastogenesis
(2S)-2'-Methoxykurarinone exerts its inhibitory effect on osteoclast differentiation by targeting

multiple key components of the RANKL signaling cascade. Upon binding of RANKL to its

receptor RANK, a series of downstream signaling events are initiated, culminating in the

activation of transcription factors essential for osteoclastogenesis. (2S)-2'-Methoxykurarinone
intervenes in this process by suppressing the activation of Akt, p38, and JNK, which in turn

leads to the downregulation of the master transcription factors for osteoclastogenesis, c-Fos

and Nuclear Factor of Activated T-cells c1 (NFATc1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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